9-ethyl-5-methyl-3-phenyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione

• IUPAC Name: 5-ethyl-1-methyl-8-phenylpurino[8,9-c][1,2,4]triazole-2,4-dione
• InChI: InChI=1S/C15H14N6O2/c1-3-20-10-12(22)16-15(23)19(2)13(10)21-11(17-18-14(20)21)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3,(H,16,22,23)
• InChI Key: RKDMBVXZXVBXQK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(N(C(=O)NC2=O)C)N3C1=NN=C3C4=CC=CC=C4
• Molecular Formula: C15H14N6O2
• Molecular Weight: 310.31 g/mol

Description

Triazolothiadiazines are a class of heterocyclic compounds that are of prime importance due to their extensive therapeutic uses. They are made by the fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine. These compounds have a wide range of applications as synthetic intermediates and promising pharmaceuticals.

Synthesis Analysis

The synthesis of triazolothiadiazines involves various synthetic approaches. For instance, one method involves the cyclocondensation of 4/6-methyl-2-tosyloxy-1-indanones, generated by oxidation of 4/6-methyl-1-indanones with [(hydroxy)tosyloxyiodo]benzene (HTIB) in acetonitrile, and 3-alkyl.

Molecular Structure Analysis

Triazolothiadiazines have a core structure that can make specific interactions with different target receptors. This is due to their ability to accept and donate hydrogen bonds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of triazolothiadiazines include aromatic nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary. For example, one compound, 8-methyl-4-[(4-phenyl-5-(thien-2-yl)-4H-1,2,4-triazol-3-yl)thio][1,2,4]triazolo[4,3-a] quinoxaline-1-amine, has a melting point of 210–212°C.

Scientific Research Applications

Antiviral Activity

• Research : Novel derivatives of [1,2,4]triazolo[4,3-a]quinoxaline were synthesized and screened for antiviral activity. .

Antimicrobial Properties

• Research : [1,2,4]triazolo[4,3-a]quinoxaline derivatives were synthesized, incorporating piperazine or piperidine subunits. .

Energetic Materials

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Bioactivity Enhancement

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Catalyst-Free Synthesis

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Pharmacological Evaluation

• Research : Novel triazole derivatives were synthesized and evaluated. .

Mechanism of Action

While the specific mechanism of action for “9-ethyl-5-methyl-3-phenyl-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione” is not available, triazole compounds are known to bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Future Directions

The future directions in the field of triazolothiadiazines involve the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases.